Cas no 474417-42-0 (Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI))

• Product Name: Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI)
• CAS No: 474417-42-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 930995
• PubChem ID: 1519492
• Update Time: 2025-04-19

Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI)
• (3S)-3-methyl-1-pyridin-2-ylpiperazine
• (3S)-3-methyl-1-(2-pyridinyl)piperazine
• (3S)-3-Methyl-1-(2-pyridinyl)-piperazine
• (3S)-3-methyl-1-(pyridin-2-yl)piperazine
• (3S)-3-METHYL-1-(PYRIDIN-2-YL)-PIPERAZINE
• (3S)-3-methyl-1-pyridin-2-yl-piperazine
• (S)-3-methyl-1-(pyridin-2-yl)piperazine
• AC1LU37T
• AG-F-61417
• CTK4I9976
• M67441
• SureCN234735
• JOONLELIXITVDH-VIFPVBQESA-N
• SCHEMBL234735
• 474417-42-0
• DTXSID60364059
• AKOS006310879

• Inchi： 1S/C10H15N3/c1-9-8-13(7-6-11-9)10-4-2-3-5-12-10/h2-5,9,11H,6-8H2,1H3/t9-/m0/s1
• InChI Key： JOONLELIXITVDH-VIFPVBQESA-N
• SMILES： N1(C2C=CC=CN=2)CCN[C@@H](C)C1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.2Ų